Cas no 1219982-40-7 (3-(2-Propylphenoxy)methylpyrrolidinehydrochloride)

• Product Name: 3-(2-Propylphenoxy)methylpyrrolidinehydrochloride
• CAS No: 1219982-40-7
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• CID: 4687601
• Update Time: 2025-08-04

3-(2-Propylphenoxy)methylpyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Propylphenoxy)methyl]pyrrolidine hydrochloride
• 3-[(2-Propylphenoxy)methyl]pyrrolidinehydrochloride
• 3-(2-propylphenoxymethyl)pyrrolidine hydrochloride
• 3-(2-Propylphenoxy)methylpyrrolidinehydrochloride

• Inchi： 1S/C14H21NO.ClH/c1-2-5-13-6-3-4-7-14(13)16-11-12-8-9-15-10-12;/h3-4,6-7,12,15H,2,5,8-11H2,1H3;1H
• InChI Key： SXLZPBUQYBLVEF-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1CCC)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 195
• Topological Polar Surface Area: 21.3

3-(2-Propylphenoxy)methylpyrrolidinehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2-Propylphenoxy)methylpyrrolidinehydrochloride

3-(2-Propylphenoxy)methylpyrrolidine Hydrochloride (CAS 1219982-40-7): A Comprehensive Overview

3-(2-Propylphenoxy)methylpyrrolidine hydrochloride (CAS 1219982-40-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a pyrrolidine ring and a propylphenoxy moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug development and biochemical applications.

The growing interest in 3-(2-Propylphenoxy)methylpyrrolidine HCl aligns with current trends in central nervous system (CNS) drug discovery and neuropharmacology research. Researchers frequently search for information about its synthesis methods, pharmacological properties, and potential therapeutic applications, reflecting the compound's importance in modern medicinal chemistry. The pyrrolidine scaffold present in this molecule is particularly noteworthy, as it appears in numerous FDA-approved drugs targeting neurological conditions.

From a chemical perspective, CAS 1219982-40-7 demonstrates several interesting characteristics. The compound's molecular weight of 269.8 g/mol and its hydrochloride salt form contribute to its stability and handling properties. The presence of both aromatic and aliphatic components in its structure creates unique electronic properties that influence its reactivity and binding affinity. These structural features make it a valuable subject for structure-activity relationship (SAR) studies, particularly in the development of novel neuroactive compounds.

The applications of 3-(2-Propylphenoxy)methylpyrrolidine hydrochloride extend across multiple research areas. In medicinal chemistry, it serves as a building block for compounds targeting neurotransmitter receptors. Recent publications have explored its potential in modulating dopaminergic and serotonergic systems, topics that consistently rank high in scientific literature searches. Additionally, its use in radiopharmaceutical development has been investigated, particularly for neuroimaging applications.

Quality control and analytical characterization of 3-(2-Propylphenoxy)methylpyrrolidine HCl typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and verify its structural integrity, crucial requirements for research and pharmaceutical applications. The compound's physicochemical properties, including solubility profiles and stability under various conditions, are frequently searched parameters that influence its utility in different experimental settings.

Market trends indicate increasing demand for high-purity 3-(2-Propylphenoxy)methylpyrrolidine hydrochloride, particularly from contract research organizations (CROs) and academic research institutions. The compound's relevance to neurodegenerative disease research and psychiatric drug development contributes to its commercial significance. Suppliers often highlight batch-to-batch consistency and comprehensive analytical documentation as key selling points for this specialty chemical.

Safety considerations for handling CAS 1219982-40-7 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. Storage typically requires protection from moisture and extremes of temperature to maintain the compound's stability over time.

The future outlook for 3-(2-Propylphenoxy)methylpyrrolidine hydrochloride appears promising, with ongoing research exploring its potential in drug discovery pipelines. Its structural features continue to inspire the design of novel compounds targeting G-protein coupled receptors (GPCRs) and other neurological targets. As interest in precision medicine and personalized therapeutics grows, compounds like this with well-characterized properties and versatile applications will likely remain important tools in biomedical research.

For researchers seeking detailed technical information about 3-(2-Propylphenoxy)methylpyrrolidine HCl, numerous resources are available including scientific databases, patent literature, and specialized chemical supplier catalogs. The compound's unique combination of structural elements and pharmacological potential ensures its continued relevance in cutting-edge chemical and pharmaceutical research initiatives worldwide.